Cas no 1803789-21-0 (Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate
• CAS No: 1803789-21-0
• MF: C₁₀H₅F₄NO₃
• MW: 263.145216703415
• CID: 4952559
• Update Time: 2025-06-14

Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F4NO3/c1-17-9(16)6-3-8(18-10(12,13)14)5(4-15)2-7(6)11/h2-3H,1H3
• InChI Key： VAOPSWIDUJYFJP-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate (CAS: 1803789-21-0)

Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate (CAS: 1803789-21-0) is a fluorinated aromatic ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by the presence of cyano, fluoro, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, yielding promising candidates for further preclinical evaluation.

In addition to its applications in oncology, recent research has also investigated the compound's potential in CNS drug development. A 2024 paper in ACS Chemical Neuroscience reported the synthesis of neuroactive analogs using Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate as a scaffold. The study found that certain analogs exhibited high affinity for GABA_A receptors, suggesting potential utility in the treatment of anxiety and epilepsy. The researchers emphasized the compound's favorable pharmacokinetic properties, including its ability to cross the blood-brain barrier, as a key advantage for CNS-targeted therapies.

Another notable advancement involves the use of Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate in the development of positron emission tomography (PET) tracers. A collaborative study between academic and industrial researchers, published in Nuclear Medicine and Biology in 2023, described the radiolabeling of this compound with fluorine-18 for imaging applications. The resulting tracer demonstrated high specificity for tumor-associated biomarkers, offering a non-invasive tool for cancer diagnosis and monitoring.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2024 Organic Process Research & Development article. The study introduced a novel catalytic system that significantly reduced byproduct formation, paving the way for more efficient production of this valuable intermediate.

In conclusion, Methyl 4-cyano-2-fluoro-5-(trifluoromethoxy)benzoate (CAS: 1803789-21-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate and its potential applications in drug discovery underscore its importance in the field. Future studies are expected to further explore its therapeutic potential and address existing challenges in its utilization.